
How to improve the solubility of Recainam for
experimental use

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Recainam

Cat. No.: B1212388 Get Quote

Technical Support Center: Recainam Solubility
This technical support center provides guidance for researchers, scientists, and drug

development professionals on how to improve the solubility of Recainam for experimental use.

Frequently Asked Questions (FAQs)
Q1: What is Recainam and why is its solubility a concern?

Recainam is an anti-arrhythmic agent. For consistent and reliable results in pre-clinical

research, it is crucial that Recainam is fully dissolved in the chosen vehicle. Poor solubility can

lead to inaccurate dosing and variability in experimental outcomes. Recainam is available as a

free base and as a hydrochloride salt; the latter generally exhibits higher aqueous solubility.

Q2: What are the known physicochemical properties of Recainam?

Comprehensive public data on Recainam's physicochemical properties is limited. However,

here is a summary of available information:
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Property Value Source

Molecular Formula C₁₅H₂₅N₃O ChemicalBook[1]

Molecular Weight 263.38 g/mol ChemicalBook[1]

Predicted pKa 13.93 ± 0.46 ChemicalBook[1]

Form Solid ChemicalBook[2]

CAS Number (Free Base) 74738-24-2 ChemicalBook[1]

CAS Number (HCl salt) 74752-07-1 MedKoo Biosciences

Q3: What is the predicted pKa of Recainam and how does it influence solubility?

The predicted pKa of Recainam is approximately 13.93. The pKa is a measure of how easily a

compound can donate or accept a proton. A high pKa for a basic compound like Recainam
indicates that it will be protonated and thus more soluble in acidic solutions (pH < pKa).

Conversely, in neutral or basic solutions, it will be in its less soluble, non-ionized form.

Therefore, adjusting the pH to be more acidic is a primary strategy for increasing Recainam's

aqueous solubility.

Q4: In which solvents has the solubility of Recainam been reported?

Solvent Concentration Conditions

DMSO 50 mg/mL (189.84 mM)

Requires sonication. Note:

DMSO is hygroscopic and can

absorb water, which may

impact solubility.

Troubleshooting Guide
Issue: My Recainam is not dissolving in aqueous buffers (e.g., PBS pH 7.4).

Cause: At neutral pH, Recainam, as a basic compound, is likely in its poorly soluble, non-

ionized form.
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Solution 1: pH Adjustment. Lowering the pH of the buffer will increase the ionization of

Recainam and enhance its solubility.

Recommendation: Prepare a stock solution in a dilute acidic solution (e.g., 0.1 N HCl) and

then dilute it into your final experimental buffer. Ensure the final pH of your solution is

compatible with your experimental system.

Solution 2: Use Recainam Hydrochloride. The hydrochloride salt of Recainam is expected

to have greater aqueous solubility than the free base. If you are using the free base,

consider switching to the HCl salt.

Issue: I am observing precipitation when I dilute my DMSO stock of Recainam into my

aqueous experimental medium.

Cause: This is a common issue when a compound is highly soluble in an organic solvent but

poorly soluble in an aqueous buffer. The abrupt change in solvent polarity causes the

compound to precipitate.

Solution 1: Reduce the concentration of the DMSO stock. A lower concentration stock will

result in a smaller percentage of DMSO in the final aqueous solution, which may prevent

precipitation.

Solution 2: Use a co-solvent. Incorporating a water-miscible organic solvent in your final

solution can help maintain solubility.

Recommendation: Try adding a small percentage of ethanol or polyethylene glycol (PEG)

to your aqueous buffer before adding the Recainam stock solution.

Solution 3: Use surfactants. Surfactants can form micelles that encapsulate poorly soluble

drugs, increasing their apparent solubility in aqueous solutions.

Recommendation: Consider the use of non-ionic surfactants like Tween® 80 or

Cremophor® EL at low concentrations (e.g., 0.1-1%).

Issue: I need to prepare a high-concentration stock solution of Recainam.
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Solution: Based on available data, DMSO is a suitable solvent for preparing a high-

concentration stock solution of up to 50 mg/mL.

Procedure: To a tared vial, add the desired mass of Recainam. Add the appropriate

volume of fresh, anhydrous DMSO. Use an ultrasonic bath to aid dissolution. Store the

stock solution in aliquots at -20°C to prevent degradation from repeated freeze-thaw

cycles.

Experimental Protocols
Protocol 1: Preparation of Recainam Solution by pH
Adjustment

Objective: To prepare an aqueous solution of Recainam by leveraging its pH-dependent

solubility.

Materials:

Recainam (free base or hydrochloride salt)

0.1 N Hydrochloric Acid (HCl)

1 N Sodium Hydroxide (NaOH) for pH adjustment if needed

Sterile, purified water

pH meter

Procedure:

1. Weigh the desired amount of Recainam.

2. Add a small volume of 0.1 N HCl to the Recainam powder and vortex to dissolve.

3. Once dissolved, slowly add sterile, purified water to reach the desired final volume.

4. Measure the pH of the solution. If necessary, adjust to the desired final pH using dilute HCl

or NaOH. Be cautious as increasing the pH may cause precipitation.
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5. Sterile-filter the final solution through a 0.22 µm filter.

Protocol 2: Preparation of Recainam Solution using a
Co-solvent System

Objective: To prepare a solution of Recainam for in vitro or in vivo studies using a co-solvent

system to enhance solubility.

Materials:

Recainam

Dimethyl sulfoxide (DMSO)

Ethanol

Polyethylene glycol 400 (PEG400)

Saline or Phosphate Buffered Saline (PBS)

Procedure:

1. Prepare a high-concentration stock solution of Recainam in DMSO (e.g., 50 mg/mL).

2. In a separate tube, prepare the vehicle by mixing the co-solvents and the aqueous buffer.

A common vehicle for in vivo studies is a mixture of DMSO, PEG400, and saline. A typical

ratio could be 10% DMSO, 40% PEG400, and 50% saline.

3. Add the Recainam stock solution to the vehicle to achieve the final desired concentration.

Vortex well to ensure homogeneity.

4. Visually inspect the solution for any signs of precipitation.

Visualizations
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Preparation Dissolution Assessment

Outcome

Weigh Recainam Add Solvent/Vehicle Vortex/Mix Sonicate (if needed) Visual Inspection Precipitation?

Soluble SolutionNo

Adjust Protocol

Yes

Effect of pH

Recainam (Basic Compound)
Predicted pKa ~13.93

Low pH (Acidic) High pH (Neutral/Basic)

Ionized Form Non-ionized Form

Higher Solubility Lower Solubility

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Recainam | 74738-24-2 [amp.chemicalbook.com]
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To cite this document: BenchChem. [How to improve the solubility of Recainam for
experimental use]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1212388#how-to-improve-the-solubility-of-recainam-
for-experimental-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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